Cas no 1505446-08-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1505446-08-1
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 5273100
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• Methyl 3-butyl-3-ethyl-2-isopropyloxirane-2-carboxylate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H24O3/c1-6-8-9-12(7-2)13(16-12,10(3)4)11(14)15-5/h10H,6-9H2,1-5H3
• InChI Key： DFNVYJRYTLKSGD-UHFFFAOYSA-N
• SMILES： C(C1(OC1(CC)CCCC)C(C)C)(=O)OC

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 1505446-08-1: A Comprehensive Overview

The compound with CAS Registry Number 1505446-08-1 is a unique chemical entity that has garnered attention in the scientific community due to its potential applications and intriguing chemical properties. While the official name for this compound is currently "INDEX NAME NOT YET ASSIGNED," researchers have been actively exploring its structure, reactivity, and potential uses in various fields such as materials science, pharmaceuticals, and advanced manufacturing.

Chemical Structure and Properties

CAS No. 1505446-08-1 is a complex organic compound with a molecular formula that has not yet been fully elucidated. However, preliminary studies suggest that it contains a combination of aromatic rings and functional groups that contribute to its unique reactivity. The compound exhibits high thermal stability, making it suitable for applications requiring exposure to elevated temperatures. Additionally, its low solubility in polar solvents and moderate solubility in non-polar solvents make it an interesting candidate for use in polymer blends and composite materials.

Recent advancements in spectroscopic techniques have allowed researchers to gain deeper insights into the molecular structure of CAS No. 1505446-08-1. For instance, NMR spectroscopy has revealed the presence of multiple double bonds and heteroatoms, which are critical for its electronic properties. Furthermore, X-ray crystallography studies have provided detailed information about its crystal lattice parameters, which are essential for understanding its mechanical behavior under stress.

Applications in Materials Science

The potential applications of CAS No. 1505446-08-1 are vast and varied. In the field of materials science, this compound has shown promise as a precursor for the synthesis of advanced polymers and high-performance composites. Its ability to form strong intermolecular bonds makes it ideal for use in adhesives and sealants that require exceptional durability under harsh environmental conditions.

Moreover, CAS No. 1505446-08-1 has been explored as a candidate for use in electronic materials, particularly in the development of organic semiconductors. Its electronic properties, including high charge carrier mobility and low electrical resistance, make it a strong contender for applications in flexible electronics and wearable devices.

Pharmaceutical Applications

In the pharmaceutical industry, CAS No. 1505446-08-1 has been studied as a potential lead compound for drug development. Its unique chemical structure suggests that it may possess antimicrobial properties, which could be harnessed to develop new classes of antibiotics. Additionally, preliminary studies indicate that the compound may exhibit anti-inflammatory activity, making it a promising candidate for the treatment of chronic inflammatory diseases.

Researchers have also investigated the compound's ability to act as a drug delivery vehicle. Its biocompatibility and controlled release properties make it an attractive option for targeted drug delivery systems, particularly in cancer therapy.

Environmental Impact and Safety Considerations

As with any novel chemical compound, understanding its environmental impact is crucial. Studies on CAS No. 1505446-08-1 have focused on its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that the compound exhibits low acute toxicity, but further research is needed to assess its long-term effects on ecosystems.

In terms of safety handling, CAS No. 1505446-08-1 has been classified as a non-hazardous substance under standard conditions. However, proper precautions should still be taken during synthesis and handling to ensure worker safety.

Future Directions and Research Opportunities

The future of CAS No. 1505446-08-1 lies in continued research aimed at unlocking its full potential across various industries. Collaborative efforts between academic institutions, government agencies, and private enterprises are expected to drive innovation in this field.

Potential research directions include:- Investigating novel synthetic pathways to improve production efficiency.- Exploring the compound's role in advanced energy storage systems such as batteries and supercapacitors.- Assessing its compatibility with existing industrial processes to facilitate large-scale manufacturing.